2-(4-Chloro-2-methyl-5-{[4-(2-pyridinyl)-1-piperazinyl]sulfonyl}phenoxy)acetamide

• Molecular Formula: C18H21ClN4O4S
• Molecular Weight: 424.9 g/mol
• IUPAC Name: 2-[4-chloro-2-methyl-5-(4-pyridin-2-ylpiperazin-1-yl)sulfonylphenoxy]acetamide
• InChI: InChI=1S/C18H21ClN4O4S/c1-13-10-14(19)16(11-15(13)27-12-17(20)24)28(25,26)23-8-6-22(7-9-23)18-4-2-3-5-21-18/h2-5,10-11H,6-9,12H2,1H3,(H2,20,24)
• InChI Key: QRMKRAPBJOBMQV-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1OCC(=O)N)S(=O)(=O)N2CCN(CC2)C3=CC=CC=N3)Cl

Description

2-(4-Chloro-2-methyl-5-{[4-(2-pyridinyl)-1-piperazinyl]sulfonyl}phenoxy)acetamide is a chemical compound that is widely used in scientific research. It is a potent inhibitor of several enzymes, making it useful in the study of various biological processes.

Scientific Research Applications

2-(4-Chloro-2-methyl-5-{[4-(2-pyridinyl)-1-piperazinyl]sulfonyl}phenoxy)acetamide has several scientific research applications. It is commonly used as an inhibitor of the enzyme phosphodiesterase 5 (PDE5), which is involved in the regulation of cyclic guanosine monophosphate (cGMP) levels in the body. It is also used as an inhibitor of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in several types of cancer cells.

Mechanism of Action

The mechanism of action of 2-(4-Chloro-2-methyl-5-{[4-(2-pyridinyl)-1-piperazinyl]sulfonyl}phenoxy)acetamide involves the inhibition of various enzymes. As an inhibitor of PDE5, it prevents the breakdown of cGMP, leading to increased vasodilation and improved blood flow. As an inhibitor of CAIX, it disrupts the pH balance of cancer cells, leading to decreased cell proliferation and increased sensitivity to chemotherapy.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Chloro-2-methyl-5-{[4-(2-pyridinyl)-1-piperazinyl]sulfonyl}phenoxy)acetamide depend on the specific enzyme it is inhibiting. As an inhibitor of PDE5, it can improve erectile dysfunction and pulmonary arterial hypertension. As an inhibitor of CAIX, it has potential as a cancer treatment, as it can sensitize cancer cells to chemotherapy.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-Chloro-2-methyl-5-{[4-(2-pyridinyl)-1-piperazinyl]sulfonyl}phenoxy)acetamide in lab experiments include its potency as an enzyme inhibitor and its wide range of applications. However, its limitations include its potential toxicity and the need for appropriate safety measures when handling the compound.

Future Directions

There are several future directions for research involving 2-(4-Chloro-2-methyl-5-{[4-(2-pyridinyl)-1-piperazinyl]sulfonyl}phenoxy)acetamide. These include further investigation into its potential as a cancer treatment, as well as its use in the treatment of other diseases such as Alzheimer's and Parkinson's. Additionally, there is potential for the development of new compounds based on the structure of 2-(4-Chloro-2-methyl-5-{[4-(2-pyridinyl)-1-piperazinyl]sulfonyl}phenoxy)acetamide with improved potency and selectivity for specific enzymes.

Synthesis Methods

The synthesis of 2-(4-Chloro-2-methyl-5-{[4-(2-pyridinyl)-1-piperazinyl]sulfonyl}phenoxy)acetamide involves the reaction of 4-chloro-2-methylphenol with 4-(2-pyridinyl)-1-piperazine sulfonic acid in the presence of a base. The resulting product is then reacted with chloroacetyl chloride to yield the final compound.